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Compound of Interest

Compound Name: 5-Bromo-2-methylindole

Cat. No.: B089619 Get Quote

This guide provides essential physicochemical data for 5-Bromo-2-methylindole, a compound

of interest for researchers, scientists, and professionals in drug development. The information

is presented in a clear, structured format to facilitate its use in a laboratory and research

context.

Physicochemical Data
The core molecular properties of 5-Bromo-2-methylindole are summarized in the table below.

This data is fundamental for experimental design, including reaction stoichiometry, solution

preparation, and analytical characterization.

Identifier Value

Molecular Formula C₉H₈BrN[1][2][3][4]

Molecular Weight 210.07 g/mol [2]

Monoisotopic Mass 208.98401 Da[2][3]

CAS Number 1075-34-9[1][2][3]

Logical Relationship of Molecular Identifiers
The following diagram illustrates the direct relationship between the chemical name, its

empirical formula, and its calculated molecular weight. This visualization helps to conceptualize
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the connection between these key identifiers.

5-Bromo-2-methylindole Molecular Formulais represented by Molecular Weightcorresponds to

Click to download full resolution via product page

Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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